Cas no 941881-09-0 (N-benzyl-5-methylfuro3,2-bpyridine-2-carboxamide)

N-benzyl-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-5-methylfuro3,2-bpyridine-2-carboxamide
- N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide
- 941881-09-0
- CCG-321893
- F2348-0200
- SR-01000912118
- SR-01000912118-1
- AKOS024642488
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- Inchi: 1S/C16H14N2O2/c1-11-7-8-14-13(18-11)9-15(20-14)16(19)17-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,19)
- InChI Key: BHGQXZFKLNIZGO-UHFFFAOYSA-N
- SMILES: C12C=C(C(NCC3=CC=CC=C3)=O)OC1=CC=C(C)N=2
Computed Properties
- Exact Mass: 266.105527694g/mol
- Monoisotopic Mass: 266.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.1Ų
N-benzyl-5-methylfuro3,2-bpyridine-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2348-0200-2μmol |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-3mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-10mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 10mg |
$118.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-2mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-15mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 15mg |
$133.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-5μmol |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-5mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-20mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 20mg |
$148.5 | 2023-05-16 | |
Life Chemicals | F2348-0200-1mg |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
Life Chemicals | F2348-0200-10μmol |
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-09-0 | 90%+ | 10μl |
$103.5 | 2023-05-16 |
N-benzyl-5-methylfuro3,2-bpyridine-2-carboxamide Related Literature
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1. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
Additional information on N-benzyl-5-methylfuro3,2-bpyridine-2-carboxamide
Research Briefing on N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941881-09-0)
N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941881-09-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the furopyridine class of heterocyclic compounds, which are known for their diverse biological activities. Recent studies have explored its role as a modulator of specific biological pathways, particularly in the context of oncology and neurodegenerative diseases.
The molecular structure of N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide features a furopyridine core substituted with a benzyl group and a carboxamide moiety. This structural configuration is believed to contribute to its binding affinity for certain protein targets, making it a promising candidate for drug development. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic efficacy.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide on a specific kinase implicated in cancer progression. The study employed in vitro assays and molecular docking simulations to demonstrate that the compound exhibits high selectivity and potency against the target kinase. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.
Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the neuroprotective effects of N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide in models of neurodegenerative diseases. The researchers observed that the compound significantly reduced oxidative stress and apoptosis in neuronal cells, highlighting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Further in vivo studies are warranted to validate these findings.
Despite these promising results, challenges remain in the development of N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial to advancing this compound into clinical trials.
In conclusion, N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941881-09-0) represents a promising scaffold for the development of novel therapeutics in oncology and neurodegenerative diseases. Continued research into its mechanism of action, structure-activity relationships, and pharmacokinetic properties will be essential to unlocking its full therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry in the pursuit of innovative treatments for complex diseases.
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